GP-pNA, Chromogenic Substrate
GP-pNA, Chromogenic Substrate
Gly-Pro-pNA is a chromogenic substrate that can be cleaved by the circulating enzyme, dipeptidyl peptidase IV (DPP IV). Enzyme activity can be quantified by colorimetric detection of free p-nitroanilide at 405 nm. DPP IV inactivates the two peptides responsible for a majority of nutrient-stimulated insulin secretion: glucose-dependent insulinotropic polypeptide (GIP) and glucagon-like peptide 1 (GLP-1). This substrate can be used to screen for DPP IV inhibitors, which have emerged as a new class of experimental antidiabetic agents.
Brand Name:
Vulcanchem
CAS No.:
103213-34-9
VCID:
VC20746127
InChI:
InChI=1S/C13H16N4O4.ClH/c14-8-12(18)16-7-1-2-11(16)13(19)15-9-3-5-10(6-4-9)17(20)21;/h3-6,11H,1-2,7-8,14H2,(H,15,19);1H
SMILES:
C1CC(N(C1)C(=O)CN)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-].Cl
Molecular Formula:
C13H17ClN4O4
Molecular Weight:
328.75 g/mol
GP-pNA, Chromogenic Substrate
CAS No.: 103213-34-9
Cat. No.: VC20746127
Molecular Formula: C13H17ClN4O4
Molecular Weight: 328.75 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Gly-Pro-pNA is a chromogenic substrate that can be cleaved by the circulating enzyme, dipeptidyl peptidase IV (DPP IV). Enzyme activity can be quantified by colorimetric detection of free p-nitroanilide at 405 nm. DPP IV inactivates the two peptides responsible for a majority of nutrient-stimulated insulin secretion: glucose-dependent insulinotropic polypeptide (GIP) and glucagon-like peptide 1 (GLP-1). This substrate can be used to screen for DPP IV inhibitors, which have emerged as a new class of experimental antidiabetic agents. |
|---|---|
| CAS No. | 103213-34-9 |
| Molecular Formula | C13H17ClN4O4 |
| Molecular Weight | 328.75 g/mol |
| IUPAC Name | 1-(2-aminoacetyl)-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C13H16N4O4.ClH/c14-8-12(18)16-7-1-2-11(16)13(19)15-9-3-5-10(6-4-9)17(20)21;/h3-6,11H,1-2,7-8,14H2,(H,15,19);1H |
| Standard InChI Key | VBBFIBMVFSUUBP-MERQFXBCSA-N |
| SMILES | C1CC(N(C1)C(=O)CN)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-].Cl |
| Canonical SMILES | C1CC(N(C1)C(=O)CN)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-].Cl |
| Appearance | Assay:≥98%A crystalline solid |
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